Cas no 191991-31-8 (N-methyl-N-(4-methylphenyl)methylhydroxylamine)

• Product Name: N-methyl-N-(4-methylphenyl)methylhydroxylamine
• CAS No: 191991-31-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6171910
• PubChem ID: 10582948
• Update Time: 2025-11-01

N-methyl-N-(4-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(4-methylphenyl)methylhydroxylamine
• SCHEMBL14885295
• N-methyl-N-[(4-methylphenyl)methyl]hydroxylamine
• 191991-31-8
• EN300-1813800

• Inchi： 1S/C9H13NO/c1-8-3-5-9(6-4-8)7-10(2)11/h3-6,11H,7H2,1-2H3
• InChI Key： ACFCDWWQKHCIPX-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-methyl-N-(4-methylphenyl)methylhydroxylamine

N-methyl-N-(4-methylphenyl)methylhydroxylamine (CAS No. 191991-31-8): An Overview of Its Properties and Applications

N-methyl-N-(4-methylphenyl)methylhydroxylamine (CAS No. 191991-31-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-MePhCH2OHMeN, is characterized by its unique structure, which includes a hydroxylamine functional group and a substituted benzene ring. The combination of these structural elements endows N-methyl-N-(4-methylphenyl)methylhydroxylamine with a range of interesting properties and potential applications.

The chemical structure of N-methyl-N-(4-methylphenyl)methylhydroxylamine consists of a methyl group attached to a nitrogen atom, which is also bonded to a substituted phenyl ring and a hydroxymethyl group. This arrangement contributes to the compound's reactivity and stability, making it an attractive candidate for various chemical reactions and biological studies. The hydroxylamine group, in particular, is known for its ability to participate in redox reactions and form stable complexes with metal ions, which can be exploited in catalytic processes and analytical chemistry.

Recent research has highlighted the potential of N-methyl-N-(4-methylphenyl)methylhydroxylamine in the development of new pharmaceuticals. Studies have shown that compounds containing hydroxylamine moieties can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-methyl-N-(4-methylphenyl)methylhydroxylamine derivatives can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.

In addition to its biological applications, N-methyl-N-(4-methylphenyl)methylhydroxylamine has been explored for its use in organic synthesis. The compound's reactivity and functional group diversity make it a valuable building block for the synthesis of complex molecules. Researchers have utilized N-methyl-N-(4-methylphenyl)methylhydroxylamine as a starting material for the preparation of various heterocyclic compounds and natural products. These synthetic applications are particularly relevant in the context of drug discovery, where the ability to efficiently synthesize structurally diverse compounds is crucial.

The physical properties of N-methyl-N-(4-methylphenyl)methylhydroxylamine have also been extensively studied. The compound is typically a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol and acetone. Its melting point and boiling point are well-documented, providing essential information for its handling and storage. The compound's stability under various conditions has been evaluated, with results indicating that it remains stable at room temperature but may decompose at higher temperatures or in the presence of strong acids or bases.

Safety considerations are an important aspect of working with N-methyl-N-(4-methylphenyl)methylhydroxylamine. While the compound is not classified as hazardous under standard regulations, it is recommended to handle it with appropriate precautions to avoid skin contact or inhalation. Laboratory personnel should use personal protective equipment (PPE) such as gloves and goggles when working with this compound to ensure safety.

In conclusion, N-methyl-N-(4-methylphenyl)methylhydroxylamine (CAS No. 191991-31-8) is a multifaceted compound with significant potential in both chemical research and pharmaceutical development. Its unique structural features and versatile properties make it an intriguing subject for further investigation. As ongoing research continues to uncover new applications and insights into its behavior, N-methyl-N-(4-methylphenyl)methylhydroxylamine is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for various scientific challenges.